{4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol

• IUPAC Name: [4-(3-phenylpropyl)-1-[(3-pyrazol-1-ylphenyl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C25H31N3O/c29-21-25(12-5-10-22-7-2-1-3-8-22)13-17-27(18-14-25)20-23-9-4-11-24(19-23)28-16-6-15-26-28/h1-4,6-9,11,15-16,19,29H,5,10,12-14,17-18,20-21H2
• InChI Key: LSVDZBOWFOOLST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCCC2=CC=CC=C2)CO)CC3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C25H31N3O
• Molecular Weight: 389.5 g/mol

Description

{4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery and development. The compound is a member of the piperidine family and has a unique chemical structure that makes it an attractive target for the synthesis of novel drugs.

Mechanism of Action

The mechanism of action of {4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol is not fully understood. However, it is believed that the compound acts by modulating the activity of various receptors in the brain, including GABA receptors, adenosine receptors, and dopamine receptors. The compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
{4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol has been shown to have significant biochemical and physiological effects. The compound has been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and acetylcholine. The compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of {4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol is its potential applications in drug discovery and development. The compound has been shown to exhibit significant biological activity against various targets, making it an attractive target for the synthesis of novel drugs. However, the complex synthesis method and limited availability of the compound may limit its use in lab experiments.

Future Directions

There are several future directions for research on {4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol. One direction is to further investigate the compound's mechanism of action and its potential applications in the treatment of neurological disorders. Another direction is to develop new synthesis methods for the compound that are more efficient and cost-effective. Additionally, research could focus on the development of analogs of the compound with improved biological activity and pharmacokinetic properties.
In conclusion, {4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol is a chemical compound with significant potential applications in drug discovery and development. The compound's complex synthesis method and limited availability may limit its use in lab experiments. However, further research on the compound's mechanism of action and its potential applications may lead to the development of novel drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of {4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol involves a multi-step process that includes the reaction of various reagents and catalysts. The synthesis method is complex and requires a high level of expertise in organic chemistry. The compound can be synthesized using different methods, including the Hantzsch reaction and the Mannich reaction.

Scientific Research Applications

{4-(3-phenylpropyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol has been extensively studied for its potential applications in drug discovery and development. The compound has been found to exhibit significant biological activity against various targets, including GABA receptors, adenosine receptors, and dopamine receptors. The compound has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.